Cas no 118824-34-3 (2-Cyclohexen-1-one,3-(3-butyn-1-yloxy)-)

• Product Name: 2-Cyclohexen-1-one,3-(3-butyn-1-yloxy)-
• CAS No: 118824-34-3
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 131987
• PubChem ID: 14028110
• Update Time: 2025-04-19

2-Cyclohexen-1-one,3-(3-butyn-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,3-(3-butyn-1-yloxy)-
• 2-Cyclohexen-1-one,3-(3-butynyloxy)-(9CI)
• 3-but-3-ynoxycyclohex-2-en-1-one
• 118824-34-3

• Inchi： 1S/C10H12O2/c1-2-3-7-12-10-6-4-5-9(11)8-10/h1,8H,3-7H2
• InChI Key： XHANRPLXJVTJPZ-UHFFFAOYSA-N
• SMILES： O(CCC#C)C1=CC(CCC1)=O

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3